N-[(2,5-dimethoxyphenyl)carbamothioyl]-1-ethyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C15H18N4O3S
• Molecular Weight: 334.4 g/mol
• IUPAC Name: N-[(2,5-dimethoxyphenyl)carbamothioyl]-1-ethylpyrazole-4-carboxamide
• InChI: InChI=1S/C15H18N4O3S/c1-4-19-9-10(8-16-19)14(20)18-15(23)17-12-7-11(21-2)5-6-13(12)22-3/h5-9H,4H2,1-3H3,(H2,17,18,20,23)
• InChI Key: LPLAMRPHQHSCBK-UHFFFAOYSA-N
• SMILES: CCN1C=C(C=N1)C(=O)NC(=S)NC2=C(C=CC(=C2)OC)OC

Description

N-[(2,5-dimethoxyphenyl)carbamothioyl]-1-ethyl-1H-pyrazole-4-carboxamide, also known as DMPT, is a synthetic compound with potential applications in scientific research. DMPT is a small molecule that can modulate gene expression, making it a valuable tool for studying biological processes.

Mechanism of Action

N-[(2,5-dimethoxyphenyl)carbamothioyl]-1-ethyl-1H-pyrazole-4-carboxamide inhibits HDAC activity by binding to the active site of the enzyme. HDACs are involved in the regulation of gene expression by removing acetyl groups from histones, leading to chromatin condensation and gene silencing. By inhibiting HDACs, this compound can increase histone acetylation, leading to chromatin decondensation and gene activation. This mechanism of action makes this compound a valuable tool for studying epigenetic regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models. This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases. In addition, this compound has been shown to increase insulin sensitivity in obese mice, suggesting potential applications in the treatment of metabolic disorders.

Advantages and Limitations for Lab Experiments

N-[(2,5-dimethoxyphenyl)carbamothioyl]-1-ethyl-1H-pyrazole-4-carboxamide has several advantages as a research tool, including its ability to modulate gene expression, its specificity for HDAC inhibition, and its small molecular size. However, this compound also has limitations, including its potential toxicity and the need for careful dosing and administration.

Future Directions

There are several future directions for research on N-[(2,5-dimethoxyphenyl)carbamothioyl]-1-ethyl-1H-pyrazole-4-carboxamide. One area of interest is the development of more potent and selective HDAC inhibitors based on the structure of this compound. Another area of interest is the investigation of the role of this compound in epigenetic regulation of gene expression in various biological systems. Finally, the potential therapeutic applications of this compound in cancer, neurodegenerative diseases, and metabolic disorders warrant further investigation.

Synthesis Methods

N-[(2,5-dimethoxyphenyl)carbamothioyl]-1-ethyl-1H-pyrazole-4-carboxamide can be synthesized using a multistep process that involves the reaction of 2,5-dimethoxyaniline with thionyl chloride to form the corresponding chloroaniline. The chloroaniline is then reacted with ethyl 4-chloro-1H-pyrazole-3-carboxylate to form the pyrazole intermediate. The final step involves the reaction of the pyrazole intermediate with ammonium thiocyanate to form this compound.

Scientific Research Applications

N-[(2,5-dimethoxyphenyl)carbamothioyl]-1-ethyl-1H-pyrazole-4-carboxamide has potential applications in a variety of scientific research areas, including cancer research, neuroscience, and epigenetics. This compound can modulate gene expression by inhibiting histone deacetylases (HDACs), which are enzymes that remove acetyl groups from histones, leading to chromatin condensation and gene silencing. By inhibiting HDACs, this compound can increase histone acetylation, leading to chromatin decondensation and gene activation.